Cas no 5454-22-8 (Propanoic acid,2-methyl-, decyl ester)

Propanoic acid,2-methyl-, decyl ester structure
5454-22-8 structure
Product Name:Propanoic acid,2-methyl-, decyl ester
CAS No:5454-22-8
MF:C14H28O2
MW:228.370924949646
CID:371755
PubChem ID:79555
Update Time:2025-04-19

Propanoic acid,2-methyl-, decyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-methyl-, decyl ester
    • decyl 2-methylpropanoate
    • decyl isobutyrate
    • DECYL ISO-BUTYRATE
    • 3-methylnonan-3-yl-isobutyrate
    • Isobutyric acid,decyl ester
    • Isobuttersauredecylester
    • NSC23060
    • LMFA07010661
    • Isobutyric acid, decyl ester
    • DTXSID7041833
    • NSC 23060
    • UNII-9R650V46IY
    • Q27272938
    • AI3-30735
    • WE(10:0/3:0(2Me))
    • SCHEMBL2357674
    • Decyl 2-methylpropanoate #
    • NSC-23060
    • HGOZECVJNYXKMC-UHFFFAOYSA-N
    • 5454-22-8
    • CHEBI:179786
    • Decyl-iso-butyrate
    • 9R650V46IY
    • NS00033120
    • Decyl isobutanoate
    • EINECS 226-706-0
    • Propanoic acid, 2-methyl-, decyl ester
    • Inchi： 1S/C14H28O2/c1-4-5-6-7-8-9-10-11-12-16-14(15)13(2)3/h13H,4-12H2,1-3H3
    • InChI Key： HGOZECVJNYXKMC-UHFFFAOYSA-N
    • SMILES： O(C(C(C)C)=O)CCCCCCCCCC

Computed Properties

  • Exact Mass: 228.20900
  • Monoisotopic Mass: 228.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.8660
  • Melting Point: -46°C (estimate)
  • Boiling Point: 270.19°C (estimate)
  • Refractive Index: 1.4340
  • PSA: 26.30000
  • LogP: 4.32630

Propanoic acid,2-methyl-, decyl ester Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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